Cas no 1040653-55-1 (2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
• CAS No: 1040653-55-1
• MF: C₂₄H₂₃FN₄O₂S
• MW: 450.528427362442
• CID: 5384883
• Update Time: 2025-07-08

2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(4-fluorophenyl)acetamide
• 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C24H23FN4O2S/c1-2-3-14-31-22-7-5-4-6-19(22)20-15-21-24(26-12-13-29(21)28-20)32-16-23(30)27-18-10-8-17(25)9-11-18/h4-13,15H,2-3,14,16H2,1H3,(H,27,30)
• InChI Key： KQTRSVLYCCKROF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OCCCC)C=C12

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.06±0.70(Predicted)

Additional information on 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide

Comprehensive Overview of 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 1040653-55-1)

The compound 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 1040653-55-1) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazolo[1,5-a]pyrazine core and a fluorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its applications in targeted therapies, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. This compound’s unique sulfanyl-acetamide linkage and butoxyphenyl side chain contribute to its potential as a bioactive scaffold. Its CAS No. 1040653-55-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization studies.

One of the key advantages of 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide lies in its structural versatility. The presence of a fluorophenyl group enhances its binding affinity to specific protein targets, while the pyrazolo[1,5-a]pyrazine framework offers stability under physiological conditions. These properties align with current trends in drug design, where researchers prioritize compounds with improved pharmacokinetic profiles and reduced off-target effects.

The compound’s potential applications extend to oncology research, where it is being evaluated for its role in apoptosis induction and cell cycle regulation. Given the growing interest in cancer immunotherapy and targeted drug delivery, this molecule’s ability to interact with key biomarkers positions it as a promising candidate for further investigation. Its CAS No. 1040653-55-1 is often associated with studies on tumor microenvironment modulation.

From a synthetic chemistry perspective, the preparation of 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide involves multi-step organic transformations, including cross-coupling reactions and sulfuration processes. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. The compound’s structure-activity relationship (SAR) is a hot topic in medicinal chemistry forums, with researchers exploring modifications to enhance its efficacy.

In the context of AI-driven drug discovery, this compound has garnered attention due to its compatibility with machine learning models for virtual screening. Its molecular descriptors and physicochemical properties are frequently analyzed to predict its behavior in biological systems. This aligns with the broader industry shift toward computational chemistry and in silico methods to accelerate drug development timelines.

Environmental and sustainability considerations are also shaping the discourse around this compound. Researchers are investigating green chemistry approaches to synthesize 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide with minimal waste and energy consumption. Such efforts resonate with the global push for eco-friendly pharmaceuticals and sustainable manufacturing practices.

In summary, 2-{[2-(2-butoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-fluorophenyl)acetamide (CAS No. 1040653-55-1) represents a cutting-edge compound with multifaceted applications in drug discovery, oncology, and computational chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers aiming to address unmet medical needs through innovative small-molecule therapeutics.